Cas no 17349-87-0 (Undecanoic acid, 4-oxo-, methyl ester)

• Product Name: Undecanoic acid, 4-oxo-, methyl ester
• CAS No: 17349-87-0
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 1358038
• PubChem ID: 13301942
• Update Time: 2025-04-20

Undecanoic acid, 4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 4-oxo-, methyl ester
• 4-Oxoundecanoic acid methyl ester
• methyl 4-oxoundecanoate
• AKOS010909868
• 17349-87-0

• Inchi： 1S/C12H22O3/c1-3-4-5-6-7-8-11(13)9-10-12(14)15-2/h3-10H2,1-2H3
• InChI Key： GQNZIROMDAQHBC-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OC)CCCCCCC

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų